Cas no 54395-80-1 (1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(phenylmethyl) ester)

• Product Name: 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(phenylmethyl) ester
• CAS No: 54395-80-1
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 354723
• PubChem ID: 21399255
• Update Time: 2025-04-19

1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarbothioic acid, 2,2,4-trimethyl-, S-(phenylmethyl) ester
• S-benzyl 2,2,4-trimethylazetidine-1-carbothioate
• 54395-80-1
• DTXSID50613104
• SCHEMBL11748306

• Inchi： 1S/C14H19NOS/c1-11-9-14(2,3)15(11)13(16)17-10-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3
• InChI Key： JNAQEHXSSFEPNK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(N1C(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 249.11887
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31